Cas no 3635-74-3 (Pabenol)

• Product Name: Pabenol
• CAS No: 3635-74-3
• MF: C₁₃H₂₀N₂O₄
• MW: 268.308903694153
• CID: 306434
• PubChem ID: 19265
• Update Time: 2025-04-19

Pabenol Chemical and Physical Properties

Names and Identifiers

• 2-DIMETHYLAMINOETHANOL-p-ACETAMIDO-BENZOATE
• 4-acetamidobenzoic acid,2-(dimethylamino)ethanol
• 2-(Dimethylamino)ethanol p-acetylaminobenzoate
• 2-Dimethylaminoethanol p-acetamidobenzoate
• 4-(Acetylamino)benzoic acid compd. with 2-(dimethylamino)ethanol (1:1)
• Cervoxan
• Deaner
• Deanol acetamidobenzoate
• Deanol p-acetamidobenzoate
• Diforene
• DMAE p-acetamidobenzoate
• Elevan
• Ethanol, 2-(dimethylamino)-
• Ethanol, 2-(dimethylamino)-, 4-(acetylamino)benzoate (salt)
• Ethanol, 2-(dimethylamino)-, compd. with p-acetamidobenzoic acid (1:1)
• Pabenol
• Ethanol, 2-(dimethylamino)-, p-acetamidobenzoate (salt)
• Q27281679
• Ethanol, 2-(dimethylamino)-, p-acetamidobenzoate
• a-Methyl-4-(2-methylpropyl)benzeneacetaldehydeoxime
• AKOS025296038
• Nervoton
• SCHEMBL37892
• Ethanol, p-acetamidobenzoate
• 2-(Dimethylamino)ethanol p-acetamidobenzoate
• NSC-97399
• D07779
• 4-(Acetamido)benzoic acid, compound with 2-(dimethylamino)ethanol (1:1)
• Deanol 4-acetamidobenzoate
• DTXSID60189880
• DIMETHYLAMINOETHYL ACETAMIDOBENZOATE
• 3635-74-3
• 4-(acetamido)benzoic acid, compound with 2-(dimethylamino)ethanol (1
• EINECS 222-858-7
• DEANOL ACETAMINOBENZOATE
• Bimanol (TN)
• UNII-JSQ17GL1CN
• NSC 97399
• DEANOL ACETAMIDOBENZOATE [WHO-DD]
• WLN: Q2N1&1 &OVR DMV1
• 4-acetamidobenzoic acid;2-(dimethylamino)ethanol
• DEANOL ACETAMIDOBENZOATE [MI]
• NSC97399
• NS00083085
• JSQ17GL1CN

• Inchi： 1S/C9H9NO3.C4H11NO/c1-6(11)10-8-4-2-7(3-5-8)9(12)13;1-5(2)3-4-6/h2-5H,1H3,(H,10,11)(H,12,13);6H,3-4H2,1-2H3
• InChI Key： XTWZHJXJIIUEJP-UHFFFAOYSA-N
• SMILES： OCCN(C)C.OC(C1C=CC(=CC=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 268.1424
• Monoisotopic Mass: 268.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9A^2

Experimental Properties

• Color/Form: Yellowish powder
• Density: 1.0844 (rough estimate)
• Melting Point: 159-161.5°
• Boiling Point: 376.62°C (rough estimate)
• Flash Point: 219.7 °C
• Refractive Index: 1.6450 (estimate)
• PSA: 89.87
• LogP: 0.95650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids